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Compound of Interest

Compound Name: Imipramine-d6

Cat. No.: B563506 Get Quote

This guide provides a comprehensive technical overview of Imipramine-d6, a critical reagent in

modern bioanalytical chemistry. Designed for researchers, scientists, and drug development

professionals, this document delves into the molecule's chemical properties, synthesis, and its

pivotal role as an internal standard in pharmacokinetic and toxicological studies of the tricyclic

antidepressant, Imipramine.

Introduction: The Need for Stable Isotope-Labeled
Standards
In the realm of quantitative bioanalysis, particularly in methods employing liquid

chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-

MS), precision and accuracy are paramount. Stable isotope-labeled (SIL) internal standards

are the gold standard for achieving reliable quantification of analytes in complex biological

matrices.[1] Imipramine-d6, a deuterium-labeled analog of Imipramine, serves this exact

purpose. By incorporating six deuterium atoms, its chemical and physical properties remain

nearly identical to the parent drug, Imipramine, ensuring it behaves similarly during sample

extraction, chromatography, and ionization. However, its increased mass allows it to be

distinguished by a mass spectrometer, making it an ideal internal standard for the quantification

of Imipramine.[1][2]

Imipramine-d6: Chemical Identity and Properties
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Imipramine-d6 is the deuterium-labeled form of Imipramine, a tertiary amine tricyclic

antidepressant.[2] The deuterium labels are located on the two methyl groups of the

dimethylaminopropyl side chain.

Systematic Name: 10,11-Dihydro-N,N-di(methyl-d3)-5H-dibenz[b,f]azepine-5-propanamine[3]

[4][5]

Chemical Structure
The structure of Imipramine-d6 is identical to that of Imipramine, with the exception of the six

hydrogen atoms on the N,N-dimethyl groups being replaced by deuterium.
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Synthesis of Deuterium-Labeled Imipramine

Starting Material
(e.g., Imipramine or Desipramine)

Chemical Reaction
(e.g., H-D Exchange or N-methylation)

Deuterated Reagent
(e.g., DCl/D₂O or CD₃I)

Purification
(e.g., HPLC)

Final Product
(Imipramine-d6)

Quality Control
(MS, NMR)
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Sample Preparation Workflow

100 µL Plasma Sample

Add 60 µL Imipramine-d6 (IS)

Add 240 µL Protein Precipitant

Vortex (10 min)

Centrifuge (12,000 rpm, 10 min)

Collect 50 µL Supernatant

Dilute with 150 µL Water

Inject 5 µL into LC-MS/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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